methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate
Overview
Description
Methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate (DCF) is a synthetic molecule used in scientific research. It is a small molecule inhibitor of serine proteases, a type of enzyme that is involved in a variety of biological processes, including inflammation and cell death. DCF has a wide range of applications in research, including studies of protease-mediated processes, drug discovery, and the development of therapeutic agents.
Scientific Research Applications
Methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate is used in a variety of scientific research applications. It is used as an inhibitor of serine proteases, which are enzymes that are involved in a variety of biological processes. It is also used in drug discovery, as it can be used to identify new compounds that may have therapeutic potential. Additionally, it is used to study the mechanisms of action of serine proteases, as well as to study the biochemical and physiological effects of these enzymes.
Mechanism of Action
Methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate works by inhibiting the activity of serine proteases. It does this by binding to the active site of the enzyme and preventing the enzyme from performing its normal function. This inhibition of protease activity can be used to study the mechanisms of action of these enzymes, as well as to identify new compounds that may have therapeutic potential.
Biochemical and Physiological Effects
methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of serine proteases, which can lead to decreased inflammation and cell death. Additionally, it has been shown to inhibit the activity of other enzymes, such as cysteine proteases and lipases. These effects may be beneficial in the development of therapeutic agents.
Advantages and Limitations for Lab Experiments
The use of methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate in laboratory experiments has several advantages. It is a small molecule inhibitor of serine proteases, which makes it easy to use and handle. Additionally, it is relatively inexpensive and can be synthesized in a laboratory setting. However, there are some limitations to its use. It is not very stable in solution and can be degraded over time. Additionally, it is not very soluble in water, and therefore must be used in a solvent such as dichloromethane.
Future Directions
There are several potential future directions for the use of methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate in scientific research. It could be used to study the mechanisms of action of other enzymes, such as cysteine proteases and lipases. Additionally, it could be used to identify new compounds that may have therapeutic potential. Additionally, it could be used to study the biochemical and physiological effects of serine proteases, as well as to develop new therapeutic agents. Finally, it could be used to study the effects of environmental pollutants on serine proteases.
Synthesis Methods
Methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate can be synthesized from the reaction of 3-chloro-4-fluorobenzoyl chloride and methyl oxalate. This reaction is carried out in a solvent such as dichloromethane, and the reaction is complete when the product is isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate involves the reaction of 3,5-dichloro-4-fluorobenzoyl chloride with oxolane-3-carboxylic acid followed by esterification with methanol in the presence of a catalyst.", "Starting Materials": [ "3,5-dichloro-4-fluorobenzoyl chloride", "oxolane-3-carboxylic acid", "methanol", "catalyst" ], "Reaction": [ "Step 1: 3,5-dichloro-4-fluorobenzoyl chloride is reacted with oxolane-3-carboxylic acid in the presence of a base such as triethylamine to form methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate.", "Step 2: The resulting product from step 1 is then esterified with methanol in the presence of a catalyst such as sulfuric acid to yield the final product, methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate." ] } | |
CAS RN |
2763751-19-3 |
Product Name |
methyl 3-(3,5-dichloro-4-fluorobenzoyl)oxolane-3-carboxylate |
Molecular Formula |
C13H11Cl2FO4 |
Molecular Weight |
321.1 |
Purity |
95 |
Origin of Product |
United States |
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